3-(2-ethoxyethyl)-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-(2-ethoxyethyl)-6-(furan-2-ylmethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H21N5O4/c1-4-26-9-7-21-16(24)14-15(20(3)18(21)25)19-17-22(12(2)10-23(14)17)11-13-6-5-8-27-13/h5-6,8,10H,4,7,9,11H2,1-3H3
• InChI Key: JILGKMUJRRLISP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C=C(N3CC4=CC=CO4)C)N(C1=O)C
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol

Description

3-(2-ethoxyethyl)-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H21N5O4 and its molecular weight is 371.397. The purity is usually 95%.
BenchChem offers high-quality 3-(2-ethoxyethyl)-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-ethoxyethyl)-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidepressant and Anxiolytic-like Activity

• A study by Zagórska et al. (2015) synthesized a series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones, closely related to your compound, and tested their affinity for serotoninergic and dopaminergic receptors. They identified compounds with potential as antidepressant and anxiolytic agents (Zagórska et al., 2015).

Antiviral and Antihypertensive Activity

• Research by Nilov et al. (1995) explored derivatives of 7,8-polymethylenehypoxanthines, which are precursors of the compound , for their antiviral and antihypertensive activities (Nilov et al., 1995).

Potential Antidepressant Agents

• Another study by Zagórska et al. (2009) synthesized N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione. These compounds showed promising antidepressant activity in preclinical studies (Zagórska et al., 2009).

Inhibitors of Angiogenesis

• Braud et al. (2003) synthesized and evaluated compounds, including imidazol-4(5)-ylmethylene derivatives, as potential inhibitors of angiogenesis. These compounds were tested for their antiangiogenic activity in vitro (Braud et al., 2003).

Antimycobacterial Activity

• A study by Miranda and Gundersen (2009) on 4‐Substituted 1‐(p‐methoxybenzyl)imidazoles, which share a structural similarity with the compound , revealed antimycobacterial activity in vitro (Miranda & Gundersen, 2009).